Cas no 861529-32-0 (1-Bromo-3-chloro-2-iodo-5-nitrobenzene)

• Product Name: 1-Bromo-3-chloro-2-iodo-5-nitrobenzene
• CAS No: 861529-32-0
• MF: C₆H₂BrClINO₂
• MW: 362.347052097321
• CID: 6627334
• PubChem ID: 164568806
• Update Time: 2025-10-18

1-Bromo-3-chloro-2-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• SY354542
• 861529-32-0
• 1-Bromo-3-chloro-2-iodo-5-nitrobenzene
• Benzene, 1-bromo-3-chloro-2-iodo-5-nitro-
• 1-BROMO-3-CHLORO-2-IODO-5-NITRO-BENZENE
• G18752

• Inchi： 1S/C6H2BrClINO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
• InChI Key： KSLIRIWALTVLJA-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1Br)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 360.80022g/mol
• Monoisotopic Mass: 360.80022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 2.392±0.06 g/cm3(Predicted)
• Melting Point: 159 °C
• Boiling Point: 352.2±42.0 °C(Predicted)